Cas no 58172-05-7 (3-[(4-methoxyphenyl)methylsulfanyl]propanoic Acid)

• Product Name: 3-[(4-methoxyphenyl)methylsulfanyl]propanoic Acid
• CAS No: 58172-05-7
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 2833383
• PubChem ID: 4199315
• Update Time: 2025-04-21

3-[(4-methoxyphenyl)methylsulfanyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8003157
• 58172-05-7
• DTXSID50400758
• AKOS000181121
• 3-[(4-methoxyphenyl)methylsulfanyl]propanoic Acid
• S-p-methoxybenzyl-3-mercaptopropionic acid
• ST51029682

• Inchi： 1S/C11H14O3S/c1-14-10-4-2-9(3-5-10)8-15-7-6-11(12)13/h2-5H,6-8H2,1H3,(H,12,13)
• InChI Key： UNIOAHUEKBPJSK-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 226.06636548Da
• Monoisotopic Mass: 226.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų